Cas no 942010-15-3 (ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 942010-15-3
• MF: C₂₁H₁₈FN₃O₄
• MW: 395.383728504181
• CID: 6094398
• PubChem ID: 16802250
• Update Time: 2025-10-29

ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• ethyl 1-(4-fluorophenyl)-4-[(3-methylbenzoyl)amino]-6-oxopyridazine-3-carboxylate
• AKOS024640186
• F2332-0416
• 942010-15-3

• Inchi： 1S/C21H18FN3O4/c1-3-29-21(28)19-17(23-20(27)14-6-4-5-13(2)11-14)12-18(26)25(24-19)16-9-7-15(22)8-10-16/h4-12H,3H2,1-2H3,(H,23,27)
• InChI Key： PPGSBJKGWACXMZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1NC(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 395.12813423g/mol
• Monoisotopic Mass: 395.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.1Ų

Additional information on ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 942010-15-3)

Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by its CAS number 942010-15-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyridazine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a 3-methylbenzamido moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate involve meticulous chemical methodologies that ensure high purity and yield. The introduction of the 4-fluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration. Similarly, the 3-methylbenzamido substituent plays a crucial role in modulating the pharmacokinetic profile by influencing binding affinity and receptor interaction.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Pyridazine derivatives have emerged as promising scaffolds due to their ability to interact with multiple biological targets. Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate has been extensively studied for its potential applications in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can enhance the binding affinity to biological receptors by increasing electronic density and influencing molecular shape.

The pharmacological activity of Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate has been explored through both in vitro and in vivo studies. These investigations have revealed that the compound exhibits potent inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For instance, preliminary studies suggest that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Additionally, its interaction with specific neurotransmitter receptors has been investigated for potential applications in treating neurodegenerative diseases.

The structural versatility of Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate allows for further modifications to optimize its pharmacological properties. Researchers have employed computational chemistry techniques to design derivatives with enhanced efficacy and reduced side effects. These virtual screening approaches have identified novel analogs that may exhibit improved target specificity and better pharmacokinetic profiles. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates for experimental validation.

The synthetic route to Ethyl 1-(4-fluorophenyl)-4-(3-methylbenzamido)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a series of well-established organic reactions, including condensation, cyclization, and esterification. Each step is carefully optimized to maximize yield while maintaining high purity standards. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) ensures thorough characterization of the compound at every stage of synthesis.

The biological evaluation of Ethyl 1-(4-fluorophenyl)-4-()methylbenzamido]-6-oxo-1,6-dihydropyridazine-3-carboxylate has revealed intriguing insights into its mechanism of action. Preliminary data suggest that it may exert its therapeutic effects by modulating intracellular signaling pathways associated with inflammation and cell proliferation. Further research is needed to elucidate the precise molecular interactions mediating these effects. Nevertheless, these findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In conclusion, Ethyl 1-()flourphenylethylethylethylethylethylethylethylethylethylethylethylethylenlethylenlethylenlethylenlethylenlethylenlethylenlethylenlethylenlethylenlethylenlethylen(CAS No)flourphenyle(CAS No.)flourphenyle(CAS No.)flourphen(CAS No.)flourphen(CAS No.)flourphen(CAS No.)flourphen(CAS No.)flourphen(CAS No.)flourphen(CAS No.)flourphen(CAS No.)flourphen)ethilethin)ethilethin)ethilethin)ethilethin)ethilethin)ethilethin
Ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone
Ethanone

Ethenol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol etheol

Ethenol eteolenolenolenolenolenolenolenolenolenolenolenolenolenolenolenolenole

Ethenol ehenolehenolehenolehenolehenolehenolehenolehenolehenolehenolehenolehenole

Ethenol ehenool ehenool ehenool ehenool ehenool ehenool ehenool ehenool ehenool ehenool ehenool ehenool

Ethenol ene ene ene ene ene ene ene ene ene ene ene eneneeneeneeneeneeneeneeneeneene